2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,6-dioxopurin-7-yl)-N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]acetamide
• InChI: InChI=1S/C19H21N9O4/c1-5-11-7-13(29)23-18(21-11)28-12(6-10(2)24-28)22-14(30)8-27-9-20-16-15(27)17(31)26(4)19(32)25(16)3/h6-7,9H,5,8H2,1-4H3,(H,22,30)(H,21,23,29)
• InChI Key: HFLKUGCJUVYBLH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)CN3C=NC4=C3C(=O)N(C(=O)N4C)C
• Molecular Formula: C19H21N9O4
• Molecular Weight: 439.4 g/mol

Description

2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C19H21N9O4 and its molecular weight is 439.436. The purity is usually 95%.
BenchChem offers high-quality 2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)-N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Formation

The synthesis of new heterocycles, incorporating similar moieties, involves key intermediates for constructing various compounds with potential therapeutic applications. For example, research demonstrates the synthesis of coumarin, pyridine, pyrrole, thiazole, and aminopyrazole derivatives, showcasing the versatility of such chemical structures in medicinal chemistry. These processes typically employ microwave irradiation for cyclocondensation and involve intramolecular cyclization, highlighting innovative methods for creating novel compounds with enhanced biological activities (Bondock et al., 2008; Deohate & Palaspagar, 2020).

Antimicrobial Activity

Compounds synthesized from similar chemical structures exhibit promising antimicrobial properties against various pathogens. The antimicrobial evaluation of these compounds includes testing against both Gram-positive and Gram-negative bacteria, indicating their potential as novel antimicrobial agents. This highlights the importance of such compounds in the development of new therapeutic agents to combat microbial resistance (Bondock et al., 2008; Sharma et al., 2004).

Anticancer and Anti-inflammatory Properties

Several studies focus on the anticancer and anti-inflammatory activities of compounds with similar chemical frameworks. Novel series of derivatives have been evaluated for their cytotoxic activities against cancer cell lines and their ability to inhibit inflammatory enzymes. Such research underscores the therapeutic potential of these compounds in oncology and inflammation, providing a basis for the development of new treatments (Rahmouni et al., 2016; Damont et al., 2015).